Cas no 71-36-3 (1-Butanol)

• Product Name: 1-Butanol
• CAS No: 71-36-3
• MF: C₄H₁₀O
• MW: 74.1216015815735
• MDL: MFCD00002964
• CID: 33926
• PubChem ID: 263
• Update Time: 2025-08-27

1-Butanol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol
• AQUALINE STANDARD 10.0
• 1-Butyl alcohol
• 1-Hydroxybutane
• Alcool butylique
• alcoolbutylique(french)
• butanol(french)
• Butanol-1
• Butanolen
• Butanolo
• butanols
• butylalcohol(non-specificname)
• Butylowy alkohol
• butylowyalkohol(polish)
• Butyric alcohol
• butyricornormalprimarybutylalcohol
• CCS 203
• 1-Butanolneat
• butan alcohol
• n-Butul alcohol
• n-butyl alcohol
• GCS
• SCHARLAU HPLC
• 1-Butanol ZerO2®
• Degassed and low oxygen 1-butanol
• Butyl Alcohol
• n-Butanol
• 1-Butanol，n-Butanol
• n-Butanol 99.5%, SuperDry, Water≤50 ppm (by K.F.)
• n-Butanol 99.5%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• BUTYL ALCOHOL (MART.)
• 71-36-3
• Butanol [French]
• DTXSID20172556
• MFCD00002964
• 1-Butanol, HPLC Grade
• DTXCID701740
• Butyl alcohol (natural)
• EN300-19305
• 1-Butanol, LR, >=99%
• WLN: Q4
• Butylowy alkohol [Polish]
• n-Butan-1-ol
• Alcohol, n-Butyl
• BDBM36173
• B0944
• FEMA Number 2178
• 1-Butanol, anhydrous, ZerO2(TM), 99.8%
• 1-butylalcohol
• Butyl hydroxide
• 1-Butanol, Pharmaceutical Secondary Standard; Certified Reference Material
• Propylcarbinol
• CCRIS 4321
• Butanol, 1-
• D03200
• Butanolo [Italian]
• STL264186
• Methylolpropane
• Butyl alcohol, >=99.9%, FCC, FG
• RCRA waste number U031
• UNII-8PJ61P6TS3
• butan-1-olate,vanadium(4+)
• 1-Butanol, anhydrous, 99.8%
• 1-Butanol, anhydrous
• 1-BUTANOL [USP-RS]
• 1-Butanol, 99.9%
• n-C4H9OH
• LMFA05000109
• 1-Butanol, JIS special grade, >=99.0%
• N-BUTYL ALCOHOL [WHO-DD]
• n-Butylalkohol
• NS00009227
• DB02145
• B0228
• BP-30034
• 1-BUTANOL-3,3,4,4,4-D5
• UNII-WB09NY83YA
• n-Propylcarbinol
• Butyl alcohol (NF)
• N-BUTYL ALCOHOL [MI]
• 1-butanol (butyl alcohol)
• 1-Butanol, AR, >=99.5%
• Butanolen [Dutch]
• InChI=1/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H
• butylalcohol
• NCGC00090961-03
• BUTYL ALCOHOL (II)
• FEMA No. 2178
• n Butanol
• n-Butanol, Butan-1-ol, 1-Butanol
• 1-Butanol, analytical standard
• butaneol
• butyl-alcohol
• BuOH
• Butan-1-ol
• Hemostyp
• n-Propyl carbinol
• 1-butanol (n-butyl alcohol)
• bmse000447
• Tox21_200741
• Butyl alcohol, >=99.9%, FCC
• 1-Butanol, p.a., ACS reagent, 99.4%
• 1-Butanol, ACS reagent, reag. ISO, reag. Ph. Eur., 99.5%
• 1-Butanol, Ultrapure, Spectrophotometric Grade
• BDBC6468-886D-4F6C-8746-734F2B63E6CE
• BUTYL ALCOHOL [II]
• 6167-45-9
• 1-Butanol, ACS reagent, >=99.4%
• EINECS 200-751-6
• Butyric or normal primary butyl alcohol
• N-Butyl Alcohol,(S)
• ALCOHOL,BUTYL [VANDF]
• 1 Butanol
• 35296-72-1
• NCGC00090961-02
• 1-n-Butanol
• 1BO
• 1-Butanol, spectrophotometric grade, 99.5%
• BUTYL ALCOHOL [MART.]
• n-BuOH
• NSC-62782
• 1-Butanol-4,4,4-d3
• AKOS000249218
• EC 200-751-6
• Butyl alcohol, natural, >=99.5%, FCC, FG
• TRIBUTYL ACETYLCITRATE IMPURITY D (EP IMPURITY)
• Alcohol, Butyl
• AI3-00405
• ALCOHOL,BUTYL
• 1219794-84-9
• 1-Butanol, for molecular biology, >=99%
• 1-Butanol, for HPLC, >=99.8% (GC)
• 1- butanol
• RCRA waste no. U031
• B0704
• 1-Butanol, puriss. p.a., ACS reagent, >=99.5% (GC)
• F0001-1830
• 1-Butanol, SAJ first grade, >=99.0%
• BUTYL ALCOHOL [FHFI]
• Propylmethanol
• n-Butanol, HPLC grade
• Normal primary butyl alcohol
• 8PJ61P6TS3
• 1-Butanol 500 microg/mL in Methanol
• DTXSID1021740
• 1-Butanol, for HPLC, 99.8%
• NSC62782
• n-Butanolbutanolen
• TRIBUTYL ACETYLCITRATE IMPURITY D [EP IMPURITY]
• Q16391
• Propyl carbinol
• n-Butyl--d6 Alcohol
• n Butyl Alcohol
• BIDD:ER0611
• 1-Butanol, UV HPLC spectroscopic, 99.5%
• 1-Butanol, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., >=99.5% (GC)
• VANADIUM TETRABUTOXIDE
• n-butylalcohol
• 1ST6708
• 1 -butanol
• normal butanol
• BUTYL ALCOHOL [FCC]
• WB09NY83YA
• Butyl alcohol [NF]
• C06142
• BUTYL ALCOHOL [HSDB]
• Alcool butylique [French]
• CHEBI:28885
• CHEMBL14245
• nBuOH
• butanol
• NCGC00258295-01
• NCGC00090961-01
• 1-Butanol, for HPLC
• 64118-16-7
• 1-Butanol, for HPLC, >=99.7%
• 1-Butanol, 99%
• HSDB 48
• NSC 62782
• N-Butanol, ACS, 99.4+%
• 1-Butanol, United States Pharmacopeia (USP) Reference Standard
• Tox21_111046
• CAS-71-36-3
• 1-Butanol [for Spectrophotometry]
• HY-Y0340
• 1-Butanol [for HPLC Solvent]
• MSK6708
• 200-751-6
• HBA58614

• MDL： MFCD00002964
• Inchi： 1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3
• InChI Key： LRHPLDYGYMQRHN-UHFFFAOYSA-N
• SMILES： CCCCO
• BRN： 969148

Computed Properties

• Exact Mass: 74.07320
• Monoisotopic Mass: 74.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Oil
• Density: 0.81 g/mL at 25 °C(lit.)
• Melting Point: −90 °C (lit.)
• Boiling Point: 116-118 °C(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.399(lit.)
• PH: 7 (70g/l, H2O, 20℃)
• Solubility: water: soluble
• Water Partition Coefficient: 80 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, aluminium, acid chlorides, acid anhydrides, copper, copper alloys. Flammable.
• PSA: 20.23000
• LogP: 0.77880
• Solubility: Slightly soluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]
• Merck: 1540
• Vapor Pressure: 5 (4 mmHg) at 20 °C hPa
• Sensitiveness: Moisture Sensitive
• FEMA: 2178 | BUTYL ALCOHOL
• Relative Polarity: 0.586

1-Butanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H315,H318,H335,H336
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1120 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-22-37/38-41-67
• Safety Instruction： S13-S26-S37/39-S46-S7/9-S45-S36/37-S16-S7
• RTECS：EO1400000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R37/38; R41; R67
• Packing Group：III
• Hazard Level：3
• PackingGroup：III
• Storage Condition：room temp
• HazardClass：3
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.36 g/kg (Smyth)
• Explosive Limit：1.4-11.3%(V)

Related Categories

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• Solvents and Organic Chemicals Organic Solvents